Cas no 872702-05-1 (N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product name: N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872702-05-1
• MF: C₁₇H₁₃FN₄OS
• MW: 340.374725103378
• CID: 5509227

N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H13FN4OS/c18-13-5-1-2-6-15(13)20-16(23)11-24-17-8-7-14(21-22-17)12-4-3-9-19-10-12/h1-10H,11H2,(H,20,23)
• InChI Key： LQTYGPIXQRZFJT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Additional information on N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872702-05-1)

In recent years, the compound N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872702-05-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and green chemistry principles to enhance efficiency and reduce environmental impact. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its integrity for further biological evaluations.

Mechanistic studies have revealed that N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide acts as a potent inhibitor of specific kinases implicated in inflammatory pathways. In vitro assays demonstrated its high affinity for target kinases, with IC50 values in the nanomolar range. Furthermore, molecular docking simulations have provided insights into the binding interactions, highlighting the critical role of the fluorophenyl and pyridazine moieties in stabilizing the inhibitor-enzyme complex.

Preclinical evaluations of this compound have shown encouraging results in animal models of inflammatory diseases. Administration of N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide led to a significant reduction in pro-inflammatory cytokines and amelioration of disease symptoms. These findings underscore its potential as a lead candidate for further drug development. However, pharmacokinetic studies indicate the need for optimization to improve bioavailability and reduce metabolic clearance.

In conclusion, N-(2-fluorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide represents a promising therapeutic agent with significant potential in the treatment of inflammatory disorders. Ongoing research aims to address its pharmacokinetic limitations and explore its efficacy in combination therapies. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.